N~1~-(2-chlorophenyl)-N~2~-(phenylsulfonyl)glycinamide

• IUPAC Name: 2-(benzenesulfonamido)-N-(2-chlorophenyl)acetamide
• InChI: InChI=1S/C14H13ClN2O3S/c15-12-8-4-5-9-13(12)17-14(18)10-16-21(19,20)11-6-2-1-3-7-11/h1-9,16H,10H2,(H,17,18)
• InChI Key: JZFLKEALOIUPFP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)S(=O)(=O)NCC(=O)NC2=CC=CC=C2Cl
• Molecular Formula: C14H13ClN2O3S
• Molecular Weight: 324.8 g/mol

Description

Synthesis Analysis

The synthesis of related compounds typically involves several steps, including amide formation, sulfonylation, and chlorination. For instance, compounds such as N-phenylsulfonyl-N-o-chlorophenylmethacrylamide have been obtained as by-products in related syntheses, indicating the complexity and multifaceted nature of these reactions (Shiraga, Iwamoto, & Kashino, 1995).

Molecular Structure Analysis

Molecular structure analysis of similar compounds has revealed significant details regarding the geometry of the amide group and the conformation around bonds, which are crucial for understanding the chemical behavior and properties of such compounds (Shiraga, Iwamoto, & Kashino, 1995).

Chemical Reactions and Properties

Chemical reactions involving compounds with similar structures typically include nucleophilic substitution, hydrolysis, and coupling reactions. These reactions are influenced by the electronic and steric properties of the substituents on the aromatic rings. For example, the synthesis and reactions of various sulfonamides and glycinamides have been extensively studied to understand their reactivity patterns and potential applications (Carotti, Smith, Wong, Hansch, Blaney, & Langridge, 1984).